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Compound of Interest

Compound Name: SPV106

Cat. No.: B610957 Get Quote

For researchers, scientists, and drug development professionals handling SPV106, adherence

to proper disposal protocols is crucial for maintaining laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of

SPV106, grounded in its known chemical properties and associated hazards.

Key Safety and Handling Information
SPV106 is identified as a skin sensitizer and a combustible solid. Understanding these

properties is the foundation of its safe management from use to disposal.

Property Description Source

Chemical Name Not available TargetMol[1]

CAS Number 1036939-38-4 Sigma-Aldrich, TargetMol[1]

Molecular Formula C22H40O4 Sigma-Aldrich

Molecular Weight 368.55 g/mol Sigma-Aldrich

Hazard Statements
H317: May cause an allergic

skin reaction.
Sigma-Aldrich

Signal Word Warning Sigma-Aldrich

GHS Pictograms GHS07 (Exclamation Mark) Sigma-Aldrich

Storage Class 11: Combustible Solids Sigma-Aldrich
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Personal Protective Equipment (PPE) for Handling and
Disposal
Prior to handling SPV106 waste, it is imperative to be outfitted with the appropriate Personal

Protective Equipment (PPE) to prevent skin contact and potential allergic reactions.

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard lab coat should be worn to protect from incidental contact.

Respiratory Protection: Not generally required for handling the solid material in well-

ventilated areas. However, if there is a risk of generating dust or aerosols, a NIOSH-

approved respirator may be necessary.

Step-by-Step Disposal Protocol for SPV106
This protocol outlines the necessary procedures for the collection, storage, and disposal of

SPV106 waste in a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:

Place all solid SPV106 waste, including contaminated consumables (e.g., weigh boats,

pipette tips, gloves), into a designated, leak-proof hazardous waste container.

This container should be clearly labeled for "SPV106 Solid Waste" and compatible with

combustible solids.

Liquid Waste:

If SPV106 is dissolved in a solvent, collect the liquid waste in a separate, sealed, and

chemically compatible hazardous waste container.

The container must be labeled with the full chemical name of all constituents, including the

solvent, and their approximate concentrations.
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Sharps:

Any sharps (e.g., needles, razor blades) contaminated with SPV106 must be disposed of

in a designated sharps container that is puncture-resistant and leak-proof.

2. Labeling of Waste Containers:

All waste containers must be clearly and accurately labeled with a hazardous waste tag as

soon as waste is added.

The label must include:

The words "Hazardous Waste"

The full chemical name: SPV106

The specific hazards: "Skin Sensitizer," "Combustible Solid"

The accumulation start date

The name of the principal investigator and laboratory location

3. Storage of Hazardous Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure that the storage area is cool and dry to mitigate the risk associated with combustible

solids.

Segregate the SPV106 waste from incompatible materials, particularly strong oxidizing

agents.

Keep waste containers tightly sealed at all times, except when adding waste.

4. Arranging for Disposal:
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SPV106 waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of SPV106 down the drain or in the regular trash.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

5. Spill and Decontamination Procedures:

In the event of a spill, evacuate the immediate area and alert your laboratory supervisor and

EHS.

For small spills of solid SPV106, and if you are trained to do so, carefully sweep the material

into a designated hazardous waste container using non-sparking tools. Avoid creating dust.

Decontaminate the spill area with a suitable solvent (e.g., ethanol, isopropanol) and collect

all cleaning materials as hazardous waste.

For larger spills, or any spill of SPV106 in solution, contact your EHS for assistance.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of SPV106.
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Caption: Workflow for the proper disposal of SPV106 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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